Cas no 1780-26-3 (4,6-Dichloro-2-methylpyrimidine)
4,6-Dichloro-2-methylpyrimidine Properties
Names and Identifiers
-
- 2-Methyl-4,6-dichloropyrimidine
- BUTTPARK 52\14-70
- 2-MDCP
- 4,6-DICHLORO-2-METHYLPYRIMIDINE
- 4,6-Dichloro-2-methylpyrimidiine
- 4,6-dichloro-2-methylpyrimidine4
- 4,6-Dichloro-2-methyl-pyrimidine
- 2-methyl-4,6-dichloro-pyrimidine
- 4,6-dichlor-2-methylpyrimidin
- 4,6-Dimethoxy-2-methylmercapyrimidine
- NSC 35923
- Pyrimidine, 4,6-dichloro-2-methyl-
- 4,6-dichloro-2-methyl pyrimidine
- NSC35923
- PubChem7075
- KSC490S3H
- 4 6-dichloro-2-methylpyrimidine
- 4,6-dichloro-2-methyipyrimidine
- FIMUTBLUWQGTIJ-UHFFFAOYSA-N
- 2-met
- 4,6 dichloro-2-methyl pyrimidine
- BCP30663
- 4,6-Dichloro-2-methylpyrimidine
- MS-1554
- 2-Methyl-4,6-dichloropyrimidine;Pyrimidine, 4,6-dichloro-2-methyl-;4,6-Dichloro-2-methyl-pyrimidine
- UNII-4UM8PK8RCC
- 4,6-Dichloro-2-methylpyrimidine, 98%
- AM20090054
- AC-5731
- F0001-0649
- AKOS002337366
- EN300-59877
- MFCD00090472
- J-011352
- D3558
- FT-0601163
- SCHEMBL113085
- NS00121322
- DTXSID80284149
- Z916979388
- 4UM8PK8RCC
- 1780-26-3
- NSC-35923
- CS-D1717
- A3952
- Pyrimidine, 4,6-dichloro-2-methyl-; 4,6-Dichloro-2-methylpyrimidine; 2-Methyl-4,6-dichloropyrimidine; NSC 35923
- PB20912
- 4.6-dichloro-2-methyl pyrimidine
- DTXCID50235300
- +Expand
-
- MFCD00090472
- FIMUTBLUWQGTIJ-UHFFFAOYSA-N
- 1S/C5H4Cl2N2/c1-3-8-4(6)2-5(7)9-3/h2H,1H3
- ClC1C([H])=C(N=C(C([H])([H])[H])N=1)Cl
Computed Properties
- 161.97500
- 0
- 2
- 0
- 161.975
- 9
- 89
- 0
- 0
- 0
- 0
- 0
- 1
- 2.5
- nothing
- 0
- 25.8
Experimental Properties
- 2.09180
- 25.78000
- 1.551
- 210.8 oCat 760 mmHg
- 44.0 to 48.0 deg-C
- Fahrenheit: 206.6 ° f
Celsius: 97 ° c - Pale-yellow to Yellow-brown Solid
- Not determined
- 1.4040
4,6-Dichloro-2-methylpyrimidine Security Information
- GHS05
- 3
- 8
- S26-S36/37/39-S45
- III
- III
- R34
- 8
- C
- UN 3261 8/PG 2
- H314
- P280,P305+P351+P338,P310
- warning
- Inert atmosphere,2-8°C
- None
- 22-43-51/53
- Danger
- 9
4,6-Dichloro-2-methylpyrimidine Customs Data
- 2933599090
-
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,6-Dichloro-2-methylpyrimidine Price
4,6-Dichloro-2-methylpyrimidine Suppliers
4,6-Dichloro-2-methylpyrimidine Related Literature
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1. 100. Experiments on the synthesis of purine nucleosides. Part I. Model experiments on the synthesis of 9-alkylpurinesJ. Baddiley,B. Lythgoe,D. McNeil,A. R. Todd J. Chem. Soc. 1943 383
-
Francesco Rodella,Rishabh Saxena,Sergey Bagnich,Dovydas Banevi?ius,Gediminas Kreiza,Stavros Athanasopoulos,Saulius Jur??nas,Karolis Kazlauskas,Anna K?hler,Peter Strohriegl J. Mater. Chem. C 2021 9 17471
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3. 251. Synthetic antimalarials. Part XXI. 4-Arylamino-6-aminoalkylaminopyrimidines. Further variationsF. R. Basford,F. H. S. Curd,E. Hoggarth,F. L. Rose J. Chem. Soc. 1947 1354
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Jingjing Jiao,Huimin Liu,Fengli Chen,Dongjie Bai,Shunshun Xiong,Yabing He Inorg. Chem. Front. 2016 3 1411
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5. The role of the pyrimidine 4-amino-group in thiamineC. D. May,P. Sykes J. Chem. Soc. C 1966 649
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6. Heterocyclic syntheses with malonyl chloride. Part IX. 2-Substituted 4-chloro-6-pyrimidones from certain nitrilesJ. A. Elvidge,N. A. Zaidi J. Chem. Soc. C 1968 2188
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Bowen Li,Zhiyi Li,Taiping Hu,Yong Zhang,Ying Wang,Yuanping Yi,Fengyun Guo,Liancheng Zhao J. Mater. Chem. C 2018 6 2351
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Adam McCluskey,Paul A. Keller,Jody Morgan,James Garner Org. Biomol. Chem. 2003 1 3353
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9. 147. Synthetic antimalarials. Part VIII. Some 4-arylamino-6-aminoalkylamino-2-methylpyrimidinesF. R. Basford,F. H. S. Curd,F. L. Rose J. Chem. Soc. 1946 713
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Benjamin J. Deadman,Mark D. Hopkin,Ian R. Baxendale,Steven V. Ley Org. Biomol. Chem. 2013 11 1766
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